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Compound of Interest

Compound Name: 2-Pentadecanone

Cat. No.: B165419 Get Quote

This guide provides a comprehensive overview of the thermochemical data for 2-
Pentadecanone (C₁₅H₃₀O), tailored for researchers, scientists, and professionals in drug

development. It includes a summary of key thermochemical properties, detailed experimental

methodologies for their determination, and a visualization of a fundamental chemical

equilibrium.

Core Thermochemical Data
2-Pentadecanone, also known as methyl tridecyl ketone, is a long-chain saturated ketone. An

understanding of its thermochemical properties is essential for various applications, including

reaction calorimetry, process design, and safety analysis. The following table summarizes the

key experimental and calculated thermochemical data for 2-Pentadecanone.
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Thermochemical
Property

Value Units
Measurement/Calc
ulation Method &
Reference

Enthalpy of

Vaporization (ΔvapH°)
84.69 kJ/mol

Derived from

Sublimation and

Fusion Enthalpies[1]

Enthalpy of Fusion

(ΔfusH°)
54.57 ± 0.33 kJ/mol

Calorimetry at 312.2

K[1]

Enthalpy of

Sublimation (ΔsubH°)
139.26 ± 1.62 kJ/mol

Calorimetry at 298.15

K[1]

Entropy of Fusion

(ΔfusS°)
174.8 J/(mol·K) Calorimetry at 312.2 K

Solid Heat Capacity

(Cp,solid)
426.8 J/(mol·K) At 298.15 K

Standard Gibbs Free

Energy of Formation

(ΔfG°)

-53.50 kJ/mol
Joback Method

(Calculated)

Standard Enthalpy of

Formation (ΔfH°)
-465.51 kJ/mol

Joback Method

(Calculated)

Experimental Protocols
The experimental determination of the thermochemical data for 2-Pentadecanone, as reported

by Sunner, Svensson, and Zelepuga in 1979, involved a combination of calorimetric techniques

to ascertain the enthalpies of fusion and sublimation. The enthalpy of vaporization was

subsequently derived from these experimental values.[1]

Determination of Enthalpy of Fusion (ΔfusH°)
The enthalpy of fusion was determined using calorimetry. A general procedure for such a

measurement on a solid organic compound like 2-Pentadecanone is as follows:
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Sample Preparation: A precisely weighed sample of high-purity 2-Pentadecanone is sealed

in a sample pan or ampoule.

Calorimeter Setup: The sample is placed in a calorimeter, often a Differential Scanning

Calorimeter (DSC), which measures the difference in heat flow between the sample and a

reference pan.

Temperature Program: The sample is subjected to a controlled temperature program. It is

first cooled to a temperature well below its melting point to ensure complete crystallization.

Then, the sample is heated at a constant rate through its melting transition.

Data Acquisition: The heat flow to the sample is recorded as a function of temperature. The

melting of the sample results in an endothermic peak on the thermogram.

Data Analysis: The area under the melting peak is integrated to determine the total heat

absorbed during fusion. This value, divided by the molar amount of the sample, yields the

molar enthalpy of fusion.

Determination of Enthalpy of Sublimation (ΔsubH°)
The enthalpy of sublimation was also determined calorimetrically. For a solid with a low vapor

pressure like 2-Pentadecanone, this can be a challenging measurement. The general

methodology involves:

Apparatus: A specialized sublimation calorimeter is used. This apparatus allows for the

complete vaporization of a solid sample under vacuum or in a stream of inert gas at a

constant temperature.

Sample Introduction: A small, accurately weighed amount of 2-Pentadecanone is placed in

the calorimeter.

Isothermal Sublimation: The sample is heated to a constant temperature (in this case,

298.15 K), and the energy required to cause the complete sublimation of the sample is

measured. This is often done by measuring the electrical energy supplied to a heater to

maintain isothermal conditions during the sublimation process.
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Calculation: The total energy input, corrected for any heat losses, divided by the number of

moles of the sublimed sample gives the molar enthalpy of sublimation.

Derivation of Enthalpy of Vaporization (ΔvapH°)
The enthalpy of vaporization at 298.15 K was not measured directly but was derived using

Hess's Law, based on the experimentally determined enthalpies of sublimation and fusion. The

relationship is as follows:

ΔsubH° = ΔfusH° + ΔvapH°

Therefore, the enthalpy of vaporization is calculated as:

ΔvapH° = ΔsubH° - ΔfusH°

This approach is particularly useful for high-boiling, low-volatility compounds where direct

measurement of the enthalpy of vaporization at standard temperature can be difficult.

Chemical Equilibria: Keto-Enol Tautomerization
Ketones, such as 2-Pentadecanone, exist in equilibrium with their corresponding enol

tautomers. This keto-enol tautomerization is a fundamental reaction that influences the

reactivity of the ketone. The equilibrium generally favors the keto form for simple ketones.

Caption: Keto-enol tautomerization of 2-Pentadecanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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